Cas no 26628-39-7 (naphthalene-1,6,7-triol)

Naphthalene-1,6,7-triol is a polyhydroxylated naphthalene derivative with potential applications in organic synthesis and pharmaceutical research. Its three hydroxyl groups at the 1, 6, and 7 positions confer reactivity for functionalization, making it a versatile intermediate in the preparation of complex molecules. The compound exhibits moderate solubility in polar solvents, facilitating its use in aqueous or alcoholic reaction systems. Its aromatic structure and hydroxyl substitution pattern may contribute to chelating properties or antioxidant activity, though further studies are required to confirm specific biological effects. Care should be taken during handling due to potential sensitivity to oxidation. Storage under inert conditions is recommended for long-term stability.
naphthalene-1,6,7-triol structure
naphthalene-1,6,7-triol structure
Product Name:naphthalene-1,6,7-triol
CAS No:26628-39-7
MF:C10H8O3
MW:176.168723106384
MDL:MFCD19301466
CID:5239325
Update Time:2025-06-09

naphthalene-1,6,7-triol Chemical and Physical Properties

Names and Identifiers

    • 1,6,7-Naphthalenetriol
    • naphthalene-1,6,7-triol
    • MDL: MFCD19301466
    • Inchi: 1S/C10H8O3/c11-8-3-1-2-6-4-9(12)10(13)5-7(6)8/h1-5,11-13H
    • InChI Key: GBMMWPJEWMJGCK-UHFFFAOYSA-N
    • SMILES: C1(O)=C2C(C=C(O)C(O)=C2)=CC=C1

naphthalene-1,6,7-triol Pricemore >>

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Additional information on naphthalene-1,6,7-triol

Exploring the Properties and Applications of Naphthalene-1,6,7-triol (CAS No. 26628-39-7)

Naphthalene-1,6,7-triol (CAS No. 26628-39-7) is a polyhydroxylated naphthalene derivative that has garnered significant interest in both academic and industrial research due to its unique chemical structure and versatile applications. This compound, characterized by three hydroxyl groups attached to the naphthalene ring at positions 1, 6, and 7, exhibits remarkable antioxidant properties, making it a subject of study in fields such as organic synthesis, material science, and pharmaceutical development. Researchers are particularly intrigued by its potential role in natural product synthesis and its ability to act as a chelating agent for metal ions.

In recent years, the demand for sustainable chemicals and green chemistry solutions has surged, and Naphthalene-1,6,7-triol aligns well with these trends. Its biodegradability and potential eco-friendly applications have made it a focal point for studies aiming to replace synthetic additives with natural alternatives. For instance, its radical scavenging activity has been explored in the context of cosmetic formulations and food preservation, where it could serve as a safer alternative to conventional preservatives. This aligns with the growing consumer preference for clean-label ingredients and non-toxic additives.

From a structural perspective, the arrangement of hydroxyl groups in Naphthalene-1,6,7-triol contributes to its high solubility in polar solvents, which is advantageous for laboratory and industrial processes. Its ability to form hydrogen bonds also enhances its reactivity, enabling its use as a building block in the synthesis of more complex molecules. This has led to investigations into its role in polymer chemistry, where it could be incorporated into functional materials with tailored properties, such as UV-absorbing coatings or conductive polymers.

The pharmacological potential of Naphthalene-1,6,7-triol is another area of active research. Preliminary studies suggest that it may exhibit anti-inflammatory and neuroprotective effects, which could pave the way for its use in drug discovery. These findings are particularly relevant in the context of aging populations and the increasing prevalence of chronic diseases, where novel therapeutic agents are in high demand. However, further in vitro and in vivo studies are needed to fully elucidate its mechanisms of action and safety profile.

In the realm of analytical chemistry, Naphthalene-1,6,7-triol has been employed as a fluorescent probe due to its inherent luminescent properties. This application is particularly valuable in bioimaging and environmental monitoring, where sensitive detection methods are required. Its compatibility with advanced spectroscopic techniques further enhances its utility in research settings, making it a versatile tool for scientists.

As the scientific community continues to explore the multifaceted applications of Naphthalene-1,6,7-triol, its commercial viability is also being assessed. The compound's scalable synthesis and cost-effectiveness are critical factors that will determine its adoption in large-scale industrial processes. With ongoing advancements in catalytic methods and process optimization, the production of Naphthalene-1,6,7-triol is expected to become more efficient, further broadening its potential uses.

In summary, Naphthalene-1,6,7-triol (CAS No. 26628-39-7) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical research and industrial applications. As research progresses, this compound is likely to unlock new possibilities in healthcare, materials science, and beyond.

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